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Compound of Interest

Compound Name: 1-Phenylhexane-d5

Cat. No.: B581254

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
1-Phenylhexane-d5. The information is compiled from available safety data sheets (SDS) for
the non-deuterated analogue, 1-Phenylhexane, and specific data for the deuterated compound,
supplemented with general best practices for handling deuterated substances.

Chemical and Physical Properties

1-Phenylhexane-d5 is the deuterium-labeled version of 1-Phenylhexane.[1][2] The primary use
of deuterated compounds like 1-Phenylhexane-d5 is in research and development, particularly
in drug metabolism and pharmacokinetic (DMPK) studies, and as internal standards for
guantitative analysis by NMR, GC-MS, or LC-MS.[2][3][4] The replacement of hydrogen with
deuterium can alter the metabolic rate of a compound, a phenomenon known as the kinetic
isotope effect, which can lead to a longer half-life and reduced formation of toxic metabolites.[3]

[5]

Table 1: Physical and Chemical Properties of 1-Phenylhexane and its Deuterated Analog
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Property

1-Phenylhexane

1-Phenylhexane-d5

CAS Number

1077-16-3[6]

1219799-07-1[1]

Molecular Formula

C12H18[6]

C12H13D5

Molecular Weight

162.27 g/mol [6]

167.30 g/mol (approx.)

Appearance Colorless liquid[6] Light yellow liquid[7]

Boiling Point 226°C at 760 mmHg[1] 226.0+£3.0 °C at 760 mmHg[1]
Melting Point -61°C[6] -11°C/12.2 °F[7]

Flash Point 83°C (181.4°F)[8] 83.3+0.0 °C[1]

Density 0.861 g/mL at 25°C 0.9+0.1 g/cm3 [1]

Vapor Pressure

0.125 mmHg at 25°C[9]

0.1+0.2 mmHg at 25°CJ[1]

Refractive Index

n20/D 1.486

1.489[1]

Solubility

Insoluble in water.[9]

No specific data, expected to

be insoluble in water.

Hazard Identification and Safety Precautions

The hazard profile for 1-Phenylhexane-d5 is primarily based on the data for 1-Phenylhexane.

It is a combustible liquid and may cause irritation upon contact.[8]

Table 2: Hazard Identification and GHS Precautionary Statements
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Hazard

Pictogram

Signal Word

Hazard
Statements

Precautionary
Statements

Flammable
Liquid

Warning

H227:
Combustible

liquid

P210: Keep
away from
heat/sparks/open
flames/hot
surfaces. — No
smoking.[10]
P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.[10]
P370+P378: In
case of fire: Use
water spray,
alcohol-resistant
foam, dry
chemical or
carbon dioxide
for extinction.[10]
P403+P235:
Store in a well-
ventilated place.

Keep cool.[10]

Skin Irritation

Warning

H315: Causes

skin irritation

P264: Wash skin
thoroughly after
handling.[8]
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.
[8] P332+P313:
If skin irritation

occurs: Get
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medical
advice/attention.
[8] P362: Take
off contaminated
clothing and
wash before

reuse.[8]

P305+P351+P33
8:IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact

H319: Causes .
lenses, if present

Eye Irritation Warning serious eye
ritation and easy to do.
Continue rinsing.
[10] P337+P313:
If eye irritation
persists: Get
medical
advice/attention.
Specific Target Warning H335: May P261: Avoid
Organ Toxicity cause respiratory  breathing
(Single irritation dust/fume/gas/mi
Exposure) st/vapors/spray.

[10] P271: Use
only outdoors or
in a well-
ventilated area.
[8] P304+P340:
IF INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.[8]
P312: Call a
POISON
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CENTER or
doctor/physician

if you feel unwell.

Handling and Storage

Engineering Controls: Facilities storing or utilizing this material should be equipped with an
eyewash facility and a safety shower.[8] Use only in a well-ventilated area.[8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[7][10]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[10]
» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.
Handling:

e Avoid contact with skin and eyes.[10]

Avoid inhalation of vapor or mist.[10]

Keep away from sources of ignition - No smoking.[10]

Take measures to prevent the buildup of electrostatic charge.[10]

Wash hands thoroughly after handling.[8]
Storage:
» Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]

o Keep container tightly closed.[10] Containers that are opened must be carefully resealed and
kept upright to prevent leakage.[10]

o Keep away from heat, sparks, and flame.[8]
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Special Considerations for Deuterated Compounds:

e Protection from Moisture: Deuterated compounds can be hygroscopic.[11] Moisture can lead
to H/D back-exchange, reducing isotopic enrichment. Store in tightly sealed containers in a
dry environment or under an inert atmosphere (e.g., argon or nitrogen).[5]

e Protection from Light: Store in amber vials or other light-protecting containers to prevent
degradation.[5]

First Aid Measures

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[8]

¢ In case of skin contact: Get medical aid. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Wash clothing before reuse.[8]

 If inhaled: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Get medical aid. Do NOT use mouth-to-mouth resuscitation.[8]

 If swallowed: Never give anything by mouth to an unconscious person. Get medical aid. Do
NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or
water.[8]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10] Water may be ineffective.[8] Use water spray to cool fire-exposed
containers.[8]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[8] Vapors may be heavier than air and can spread along the
ground and collect in low or confined areas.[8]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8]
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Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 3.
[8] Remove all sources of ignition.[8]

e Environmental Precautions: Avoid runoff into storm sewers and ditches which lead to
waterways.[8]

¢ Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth), then place it in a suitable container for disposal.[8] Use a spark-proof tool.[8]

Experimental Protocols: Safe Handling Workflow

The following workflow outlines the key steps for safely handling 1-Phenylhexane-d5 in a
laboratory setting.
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Safe Handling Workflow for 1-Phenylhexane-d5

Preparation

Review SDS and Conduct Risk Assessment

Prepare Well-Ventilated Work Area (Fume Hood)

Assemble and Inspect PPE

Verify Emergency Equipment (Eyewash, Shower)

Handlingi'and Use

Retrieve from Storage, Minimize Exposure to Air/Moisture

Dispense Required Amount Using Appropriate Tools

Perform Experimental Procedure

Tightly Seal Container Immediately After Use

I
Cleanup a¢d Disposal

Decontaminate Work Area and Equipment

Y

Dispose of Waste in Labeled, Sealed Containers

Y

Follow Institutional Waste Disposal Protocols

Y

Remove and Properly Store/Dispose of PPE

\

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1-Phenylhexane-d5.
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This guide is intended to provide essential safety and handling information. Always consult the
most recent and specific Safety Data Sheet provided by the supplier and adhere to all
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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